Cas no 88709-18-6 (Benzoic acid, 2-ethoxy-4-methyl-)

• Product Name: Benzoic acid, 2-ethoxy-4-methyl-
• CAS No: 88709-18-6
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD14646672
• CID: 623753
• PubChem ID: 23343061
• Update Time: 2025-10-07

Benzoic acid, 2-ethoxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-ethoxy-4-methyl-
• 2-ethoxy-4-methylbenzoic acid
• AKOS009076377
• CS-0195950
• SCHEMBL6646454
• 2-ethoxy-4-methylbenzoicacid
• MFCD14646672
• DTXSID70633203
• E90931
• 88709-18-6

• MDL： MFCD14646672
• Inchi： 1S/C10H12O3/c1-3-13-9-6-7(2)4-5-8(9)10(11)12/h4-6H,3H2,1-2H3,(H,11,12)
• InChI Key： DDNLKGZAXUDTMJ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C)C=CC=1C(=O)O

Computed Properties

• Exact Mass: 180.078644241g/mol
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Benzoic acid, 2-ethoxy-4-methyl- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on Benzoic acid, 2-ethoxy-4-methyl-

Research Briefing on Benzoic acid, 2-ethoxy-4-methyl- (CAS: 88709-18-6) in Chemical and Biomedical Applications

Benzoic acid, 2-ethoxy-4-methyl- (CAS: 88709-18-6) is a derivative of benzoic acid that has garnered significant attention in recent chemical and biomedical research due to its potential applications in pharmaceuticals, agrochemicals, and material science. This compound, characterized by its ethoxy and methyl substituents, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug development. Recent studies have explored its role in antimicrobial activity, anti-inflammatory effects, and as a precursor for more complex molecules.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the antimicrobial properties of Benzoic acid, 2-ethoxy-4-methyl- against multidrug-resistant bacterial strains. The study demonstrated that this compound exhibited moderate inhibitory effects on Staphylococcus aureus and Escherichia coli, suggesting its potential as a scaffold for developing novel antibiotics. The mechanism of action was linked to the disruption of bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence assays.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where Benzoic acid, 2-ethoxy-4-methyl- was utilized as a key intermediate in the synthesis of a new class of nonsteroidal anti-inflammatory drugs (NSAIDs). The researchers highlighted its role in enhancing the bioavailability and reducing the gastrointestinal side effects of the final drug candidates. The study employed molecular docking simulations to predict the binding affinity of the derived compounds to cyclooxygenase-2 (COX-2), a target enzyme in inflammation.

From a chemical synthesis perspective, recent work published in Organic Process Research & Development (2023) optimized the large-scale production of Benzoic acid, 2-ethoxy-4-methyl- using green chemistry principles. The study introduced a catalytic method that reduced waste generation and improved yield by 15% compared to traditional methods. This advancement is particularly relevant for industrial applications, where cost-effectiveness and environmental sustainability are critical considerations.

In the agrochemical sector, a 2024 report in Pest Management Science explored the use of Benzoic acid, 2-ethoxy-4-methyl- as a precursor for novel herbicides. The derived compounds showed selective herbicidal activity against broadleaf weeds without affecting cereal crops, making them promising candidates for sustainable agriculture. Field trials indicated a 20% higher efficacy compared to conventional herbicides, with minimal environmental persistence.

Despite these promising developments, challenges remain in the widespread adoption of Benzoic acid, 2-ethoxy-4-methyl-. For instance, its pharmacokinetic profile in mammalian systems requires further optimization to improve metabolic stability. Additionally, the scalability of some synthetic routes needs validation under industrial conditions. Future research directions may focus on structural modifications to enhance its biological activity and reduce potential toxicity.

In conclusion, Benzoic acid, 2-ethoxy-4-methyl- (CAS: 88709-18-6) represents a versatile compound with significant potential across multiple domains. Its applications in antimicrobial agents, anti-inflammatory drugs, and agrochemicals highlight its importance in contemporary research. Continued exploration of its properties and derivatives is expected to yield further breakthroughs in the coming years.